Cas no 51108-70-4 (1-Amino-1-deoxyribitol)

• Product Name: 1-Amino-1-deoxyribitol
• CAS No: 51108-70-4
• MF: C₅H₁₃NO₄
• MW: 151.161021947861
• CID: 369861
• PubChem ID: 12442746
• Update Time: 2025-04-19

1-Amino-1-deoxyribitol Chemical and Physical Properties

Names and Identifiers

• Ribitol,1-amino-1-deoxy-
• Ribamine
• 527-47-9
• 51108-70-4
• RNHXWPCUJTZBAR-LMVFSUKVSA-N
• (2R,3S,4S)-5-aminopentane-1,2,3,4-tetraol
• 1-Amino-1-deoxy-D-ribitol
• SCHEMBL6025618
• (2R,3S,4S)-5-aminopentane-1,2,3,4-tetrol
• 1-Amino-1-deoxyribitol

• Inchi： 1S/C5H13NO4/c6-1-3(8)5(10)4(9)2-7/h3-5,7-10H,1-2,6H2/t3-,4+,5-/m0/s1
• InChI Key： RNHXWPCUJTZBAR-LMVFSUKVSA-N
• SMILES： O[C@H]([C@@H](CO)O)[C@H](CN)O

Computed Properties

• Exact Mass: 151.08445790g/mol
• Monoisotopic Mass: 151.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 89.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides